molecular formula C23H22FNO2 B8646604 4-Quinolinecarboxylic acid, 2-(4-cyclohexylphenyl)-6-fluoro-3-methyl- CAS No. 96187-26-7

4-Quinolinecarboxylic acid, 2-(4-cyclohexylphenyl)-6-fluoro-3-methyl-

Cat. No.: B8646604
CAS No.: 96187-26-7
M. Wt: 363.4 g/mol
InChI Key: GBGDJTGJJQHTCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Quinolinecarboxylic acid, 2-(4-cyclohexylphenyl)-6-fluoro-3-methyl- is a useful research compound. Its molecular formula is C23H22FNO2 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Quinolinecarboxylic acid, 2-(4-cyclohexylphenyl)-6-fluoro-3-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Quinolinecarboxylic acid, 2-(4-cyclohexylphenyl)-6-fluoro-3-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

96187-26-7

Molecular Formula

C23H22FNO2

Molecular Weight

363.4 g/mol

IUPAC Name

2-(4-cyclohexylphenyl)-6-fluoro-3-methylquinoline-4-carboxylic acid

InChI

InChI=1S/C23H22FNO2/c1-14-21(23(26)27)19-13-18(24)11-12-20(19)25-22(14)17-9-7-16(8-10-17)15-5-3-2-4-6-15/h7-13,15H,2-6H2,1H3,(H,26,27)

InChI Key

GBGDJTGJJQHTCJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=C(C=CC(=C2)F)N=C1C3=CC=C(C=C3)C4CCCCC4)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Fluoroisatin (100 g, 0.61 mole) and 4-cyclohexylpropiophenone (131 g, 0.61 mole) were suspended in 1100 ml of ethanol and stirred mechanically as a solution of 219 g (5.5 mole) of KOH in 550 ml of water was added dropwise. After the addition was complete, the mixture was heated at reflux for 12 hours, cooled, and the ethanol evaporated under reduced pressure. The resulting solid was dissolved in water and washed with ethyl ether. The aqueous layer was acidified with HCl. The resulting precipitate was filtered and dried. Recrystallization from dimethylformamide and water gave 117 g of 2-(4-cyclohexylphenyl)-6-fluoro3-methylquinoline-4-carboxylic acid, m.p. 316°-323°.
Quantity
100 g
Type
reactant
Reaction Step One
Name
4-cyclohexylpropiophenone
Quantity
131 g
Type
reactant
Reaction Step Two
Name
Quantity
219 g
Type
reactant
Reaction Step Three
Name
Quantity
550 mL
Type
solvent
Reaction Step Three
Quantity
1100 mL
Type
reactant
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.